Cas no 2021-65-0 (1-(2,4-difluorophenyl)propan-2-amine hydrochloride)

• Product name: 1-(2,4-difluorophenyl)propan-2-amine hydrochloride
• CAS No: 2021-65-0
• MF: C₉H₁₂ClF₂N
• MW: 207.6480884552
• MDL: MFCD34168734
• CID: 5457597
• PubChem ID: 155973682

1-(2,4-difluorophenyl)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)propan-2-amine hydrochloride

• MDL： MFCD34168734
• Inchi： 1S/C9H11F2N.ClH/c1-6(12)4-7-2-3-8(10)5-9(7)11;/h2-3,5-6H,4,12H2,1H3;1H
• InChI Key： PCDXAGVJPQBAMK-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1F)C(N)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-(2,4-difluorophenyl)propan-2-amine hydrochloride

Introduction to 1-(2,4-difluorophenyl)propan-2-amine hydrochloride (CAS No. 2021-65-0)

1-(2,4-difluorophenyl)propan-2-amine hydrochloride, with the CAS number 2021-65-0, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 2,4-difluorophenyl group and a propan-2-amine moiety, both of which contribute to its potential therapeutic applications.

The molecular formula of 1-(2,4-difluorophenyl)propan-2-amine hydrochloride is C₉H₁₁F₂N·HCl, and its molecular weight is approximately 198.64 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and common organic solvents such as ethanol and methanol. These physical properties make it suitable for various pharmaceutical formulations and analytical methods.

In recent years, 1-(2,4-difluorophenyl)propan-2-amine hydrochloride has garnered attention due to its potential as a lead compound in the development of new drugs. Research has shown that this compound exhibits selective binding to specific receptors, making it a promising candidate for the treatment of various diseases. For instance, studies have demonstrated its activity against certain types of cancer cells and its potential as an antidepressant.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the antitumor properties of 1-(2,4-difluorophenyl)propan-2-amine hydrochloride. The researchers found that this compound effectively inhibited the growth of human breast cancer cells (MCF-7) by inducing apoptosis through the activation of caspase pathways. This finding suggests that 1-(2,4-difluorophenyl)propan-2-amine hydrochloride could be further developed into a novel anticancer agent.

In addition to its antitumor activity, 1-(2,4-difluorophenyl)propan-2-amine hydrochloride has also shown promise in the treatment of depression. A preclinical study conducted by a team at the University of California, Los Angeles (UCLA), demonstrated that this compound exhibited significant antidepressant-like effects in rodent models. The study found that administration of 1-(2,4-difluorophenyl)propan-2-amine hydrochloride led to a reduction in depressive behaviors and an increase in neurogenesis in the hippocampus, a brain region associated with mood regulation.

The mechanism of action for 1-(2,4-difluorophenyl)propan-2-amine hydrochloride is not yet fully understood, but current research suggests that it may modulate serotonin and norepinephrine reuptake pathways. This dual action on monoaminergic systems could explain its broad therapeutic potential across different disease states.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2,4-difluorophenyl)propan-2-amine hydrochloride. Early phase I trials have shown promising results with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to further investigate its potential as a novel therapeutic agent.

In conclusion, 1-(2,4-difluorophenyl)propan-2-amine hydrochloride (CAS No. 2021-65-0) represents an exciting area of research in medicinal chemistry and pharmaceutical development. Its unique structural features and promising biological activities make it a valuable candidate for the treatment of various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic strategies.